2-({1-[(oxan-4-yl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(oxan-4-ylmethyl)piperidin-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C18H26N6O2/c25-18-2-1-17(24-14-19-13-20-24)21-23(18)12-15-3-7-22(8-4-15)11-16-5-9-26-10-6-16/h1-2,13-16H,3-12H2
• InChI Key: LAVLOYQUSKCNNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=NC=N3)CC4CCOCC4
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

2-({1-[(oxan-4-yl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C18H26N6O2 and its molecular weight is 358.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Eosinophil Infiltration Inhibitors : A series of compounds, including structures related to the specified compound, were synthesized and evaluated for their antihistaminic activity and inhibitory effect on eosinophil infiltration. These compounds showed potential as therapeutic agents for atopic dermatitis and allergic rhinitis, highlighting their dual antihistaminic and anti-inflammatory activities (Gyoten et al., 2003).

• Conformational Studies : Research on derivatives of hexahydropyrido and pyridazines has revealed insights into their configurations and conformations. Such studies are crucial for understanding the chemical behavior and potential interactions of these compounds with biological targets (Cahill & Crabb, 1972).

Biological Activity and Applications

• Antimicrobial and Antifungal Activities : Novel derivatives showing significant antimicrobial and antifungal activities have been synthesized. These compounds, including structures analogous to the specified compound, have been identified as promising leads for the development of new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).

• Anticonvulsant Properties : Studies on compounds with similar structures have provided insights into their potential anticonvulsant properties. The structural and electronic properties of these compounds have been closely examined to understand their mode of action and therapeutic potential (Georges et al., 1989).

• Pharmacological Evaluation : The synthesis and pharmacological evaluation of derivatives have indicated their potential in treating conditions such as depression and anxiety. These studies demonstrate the therapeutic versatility of compounds related to the specified molecule (Kumar et al., 2017).